Cas no 1708168-89-1 (2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1708168-89-1
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• CID: 5191362
• Update Time: 2025-05-19

2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C11H8F3N3O2/c1-6-3-2-4-7(5-6)17-15-8(10(18)19)9(16-17)11(12,13)14/h2-5H,1H3,(H,18,19)
• InChI Key： GXKBJOBZVKQXJK-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)C(C(O)=O)=NN1C1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid

2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1708168-89-1)

The compound 2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1708168-89-1) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds known for their stability and versatility in chemical reactions. The structure of this compound is characterized by a triazole ring system substituted with a trifluoromethyl group and a m-tolyl group, along with a carboxylic acid moiety. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid in drug discovery and development. The trifluoromethyl group is known to enhance the lipophilicity of molecules, which is a critical factor in improving bioavailability. Additionally, the m-tolyl group introduces electronic effects that can modulate the molecule's interaction with biological targets. The carboxylic acid moiety further adds functional versatility, enabling the molecule to participate in various chemical transformations such as esterification or amidation.

The synthesis of CAS No. 1708168-89-1 typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the coupling of an azide with an alkyne in the presence of copper catalysts to form the triazole ring via click chemistry. Subsequent functionalization steps are then employed to introduce the trifluoromethyl and m-tolyl groups, followed by carboxylation to complete the structure.

In terms of applications, 2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid has shown promise in several areas. In pharmaceuticals, it has been explored as a potential lead compound for anti-inflammatory and anticancer therapies due to its ability to modulate key cellular pathways. Its unique structure allows it to interact with various protein targets, making it a valuable tool in drug design.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable covalent bonds makes it an ideal candidate for use in polymer synthesis and surface modification techniques. Recent research has demonstrated its utility in creating advanced materials with tailored properties for use in electronics and biotechnology.

The stability and reactivity of CAS No. 1708168-89-1 make it a valuable reagent in organic synthesis. Its ability to undergo various transformations under mild conditions has facilitated its use in constructing complex molecular architectures. This has led to its adoption in academic research as well as industrial settings for the development of novel chemical entities.

In conclusion, 2-m-Tolyl-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1708168-89-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups enable it to play a crucial role in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is expected to grow further.